Cas no 106967-44-6 (3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene-3,7,11-triacetic acid)

• Product Name: 3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene-3,7,11-triacetic acid
• CAS No: 106967-44-6
• MF: C₁₉H₂₈N₄O₆
• MW: 408.448824882507
• CID: 1182628
• Update Time: 2024-08-05

3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene-3,7,11-triacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,7,11,17-Tetraazabicyclo[11.3.1]heptadeca-1(17),13,15-triene-3,7,11-triacetic acid

• Inchi： 1S/C19H28N4O6/c24-17(25)12-21-6-2-8-22(13-18(26)27)10-15-4-1-5-16(20-15)11-23(9-3-7-21)14-19(28)29/h1,4-5H,2-3,6-14H2,(H,24,25)(H,26,27)(H,28,29)
• InChI Key： UMFGYGGNTVAWBS-UHFFFAOYSA-N
• SMILES： C12=NC(=CC=C1)CN(CC(O)=O)CCCN(CC(O)=O)CCCN(CC(O)=O)C2

Computed Properties

• Exact Mass: 408.20104

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 641.1±55.0 °C(Predicted)
• PSA: 134.51
• pka: 1.91±0.10(Predicted)